Cas no 956530-47-5 (1-(pyridin-2-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(pyridin-2-yl)cyclopropane-1-carbaldehyde
• CAS No: 956530-47-5
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 4723204
• PubChem ID: 58018877
• Update Time: 2025-08-05

1-(pyridin-2-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-2-yl)cyclopropane carboaldehyde
• 1-(pyridin-2-yl)cyclopropane-1-carbaldehyde

• Inchi： 1S/C9H9NO/c11-7-9(4-5-9)8-3-1-2-6-10-8/h1-3,6-7H,4-5H2
• InChI Key： WSCJKACVICMPQP-UHFFFAOYSA-N
• SMILES： O=CC1(C2C=CC=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(pyridin-2-yl)cyclopropane-1-carbaldehyde

1-(Pyridin-2-yl)cyclopropane-1-carbaldehyde: A Comprehensive Overview

1-(Pyridin-2-yl)cyclopropane-1-carbaldehyde, also known by its CAS number 956530-47-5, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its cyclopropane ring fused with a pyridine moiety and an aldehyde group, making it a versatile building block for various chemical reactions and applications. Recent studies have highlighted its potential in drug discovery, catalysis, and advanced materials synthesis.

The structure of 1-(pyridin-2-yl)cyclopropane-1-carbaldehyde is intriguing due to the strained cyclopropane ring, which introduces significant ring strain and reactivity. This strain makes the compound highly reactive in certain chemical transformations, such as cycloaddition reactions and electrophilic substitutions. Researchers have exploited these properties to develop novel synthetic pathways for complex molecules, including biologically active compounds and functional materials.

One of the most promising applications of this compound lies in its use as a precursor for synthesizing heterocyclic compounds. The pyridine ring in 1-(pyridin-2-yl)cyclopropane-1-carbaldehyde serves as an excellent directing group for various substitution reactions, enabling the construction of diverse aromatic systems. Recent advancements in transition metal-catalyzed coupling reactions have further expanded its utility, allowing for the synthesis of intricate architectures with high precision.

In addition to its synthetic applications, 1-(pyridin-2-yl)cyclopropane-1-carbaldehyde has shown potential in catalysis. The aldehyde group can act as a coordinating site for metal catalysts, facilitating selective transformations of substrates. For instance, studies have demonstrated its effectiveness in asymmetric catalysis, where it serves as a chiral ligand to induce enantioselectivity in reactions. This property opens new avenues for the development of enantioselective catalysts with industrial relevance.

The compound's reactivity also makes it a valuable tool in studying fundamental chemical mechanisms. Its participation in [2+1] cycloaddition reactions with dienes has provided insights into the dynamics of strained ring systems under thermal and photochemical conditions. These studies contribute to our understanding of reaction kinetics and thermodynamics, which are critical for designing efficient synthetic routes.

From a materials science perspective, 1-(pyridin-2-yl)cyclopropane-1-carbaldehyde has been explored as a precursor for constructing two-dimensional covalent organic frameworks (COFs). The aldehyde group enables covalent cross-linking through Schiff base formation, leading to porous materials with tunable properties. Recent research has focused on optimizing the synthesis conditions to achieve higher porosity and stability, making these materials suitable for gas storage and separation applications.

In terms of biological activity, preliminary studies suggest that 1-(pyridin-2-yl)cyclopropane-1-carbaldehyde exhibits moderate cytotoxicity against certain cancer cell lines. While further investigations are needed to elucidate its mechanism of action, these findings highlight its potential as a lead compound for anticancer drug development. Researchers are currently exploring modifications to enhance its bioavailability and selectivity while minimizing toxicity.

The synthesis of 1-(pyridin-2-yl)cyclopropane-1-carbaldehyde typically involves multi-step processes that combine alkylation, cyclization, and oxidation reactions. Recent advancements in catalytic methods have streamlined these procedures, reducing reaction times and improving yields. For example, the use of palladium catalysts has enabled efficient coupling reactions between pyridine derivatives and aldehydes under mild conditions.

In conclusion, CAS No 956530475, or 1-(pyridin-2-yl)cyclopropane-1-carbaldehyde, is a multifaceted compound with wide-ranging applications across chemistry and materials science. Its unique structure endows it with exceptional reactivity and versatility, making it an invaluable tool for researchers. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.